Cas no 1019578-36-9 ((butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine)

• Product Name: (butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine
• CAS No: 1019578-36-9
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• CID: 5097093
• PubChem ID: 43193225
• Update Time: 2026-03-02

(butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine Chemical and Physical Properties

Names and Identifiers

• N-(3-(2-methylpiperidin-1-yl)propyl)butan-2-amine
• (butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine

• Inchi： 1S/C13H28N2/c1-4-12(2)14-9-7-11-15-10-6-5-8-13(15)3/h12-14H,4-11H2,1-3H3
• InChI Key： YIHQUCLGWUZLCY-UHFFFAOYSA-N
• SMILES： CC(NCCCN1CCCCC1C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine

Comprehensive Overview of Butan-2-yl[3-(2-methylpiperidin-1-yl)propyl]amine (CAS No. 1019578-36-9): Properties, Applications, and Industry Insights

The compound butan-2-yl[3-(2-methylpiperidin-1-yl)propyl]amine (CAS No. 1019578-36-9) is a specialized amine derivative with a unique molecular structure, combining a butan-2-yl group with a 2-methylpiperidine moiety. This structural configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its systematic name reflects the precise arrangement of its functional groups, which are critical for its reactivity and potential applications.

In recent years, the demand for high-performance amine derivatives has surged, driven by advancements in drug discovery and sustainable chemistry. Researchers are increasingly exploring compounds like butan-2-yl[3-(2-methylpiperidin-1-yl)propyl]amine for their potential as intermediates in the synthesis of bioactive molecules. Its CAS No. 1019578-36-9 serves as a unique identifier in chemical databases, facilitating accurate tracking and regulatory compliance. The compound’s lipophilic nature and steric hindrance properties make it particularly valuable in designing molecules with enhanced bioavailability.

The synthesis of butan-2-yl[3-(2-methylpiperidin-1-yl)propyl]amine typically involves multi-step organic reactions, including alkylation and reductive amination. These processes require careful optimization to achieve high yields and purity, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize the compound, ensuring it meets industry standards. The growing emphasis on green chemistry has also prompted investigations into more sustainable synthetic routes for this and similar amines.

From an industrial perspective, CAS No. 1019578-36-9 is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals frequently list this compound in their portfolios, catering to clients in the pharmaceutical and agrochemical sectors. Its versatility as a building block for N-heterocyclic compounds aligns with the trend toward fragment-based drug design, a strategy gaining traction in modern medicinal chemistry.

Beyond its technical attributes, the compound’s nomenclature—butan-2-yl[3-(2-methylpiperidin-1-yl)propyl]amine—highlights the importance of IUPAC naming conventions in ensuring clear communication among scientists. This precision is vital for avoiding ambiguities in research publications, patent applications, and regulatory submissions. As the chemical industry evolves, compounds like this are likely to play a pivotal role in addressing challenges such as drug resistance and crop protection.

In summary, butan-2-yl[3-(2-methylpiperidin-1-yl)propyl]amine (CAS No. 1019578-36-9) represents a compelling example of how tailored molecular design can meet the demands of cutting-edge applications. Its study underscores the intersection of organic synthesis, analytical chemistry, and industrial innovation, offering insights into the future of specialized chemical intermediates.